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Compound of Interest

Compound Name: Pep1-TGL

Cat. No.: B1151242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
Pep1-TGL is a synthetic peptide that contains the 'TGL' motif, corresponding to the C-terminal

region of the AMPA receptor subunit GluA1.[1][2] This peptide acts as a PDZ (Postsynaptic

Density-95/Discs large/Zonula occludens-1) ligand.[1] Its structure and function make it a

valuable tool for investigating glutamate receptor trafficking and protein-protein interactions at

the postsynaptic density, which are crucial in synaptic plasticity and neurological research.

Pep1-TGL is supplied as a white lyophilized solid and is soluble in water.[1][3]

Quantitative Data Summary
For consistent and reproducible experimental results, proper handling and storage of Pep1-
TGL are essential. The following tables summarize the key quantitative information for the

reconstitution and storage of this peptide.

Table 1: Solubility and Storage Recommendations
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Parameter Value Source

Solubility
Soluble in water (up to 2

mg/mL)
[4][5]

Lyophilized Powder Storage Desiccate at -20°C [1][2][5]

Stock Solution Storage (-20°C) Use within 1 month [5]

Stock Solution Storage (-80°C) Use within 6 months [5]

Table 2: Stock Solution Preparation Example (for a desired concentration)

Desired Stock
Concentration

Volume of Solvent
to Add to 1 mg of
Pep1-TGL

Volume of Solvent
to Add to 5 mg of
Pep1-TGL

Volume of Solvent
to Add to 10 mg of
Pep1-TGL

1 mM 1.01 mL 5.05 mL 10.10 mL

5 mM 202 µL 1.01 mL 2.02 mL

10 mM 101 µL 505 µL 1.01 mL

Note: This table is

based on a molecular

weight of 990.14

g/mol for Pep1-TGL.

[1][2][3][5] Always

refer to the batch-

specific molecular

weight on the

product's certificate of

analysis for the most

accurate calculations.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Pep1-TGL
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This protocol outlines the steps for reconstituting lyophilized Pep1-TGL to create a stock

solution.

Materials:

Lyophilized Pep1-TGL peptide

Sterile, nuclease-free water or desired buffer

Sterile, low-retention microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Pre-equilibration: Before opening, allow the vial of lyophilized Pep1-TGL to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation from forming on

the peptide.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the

bottom.

Solvent Addition: Carefully add the calculated volume of sterile water or buffer to the vial to

achieve the desired stock solution concentration (refer to Table 2 for examples).

Dissolution: Gently vortex the vial to mix. For complete dissolution, incubation at 37°C for a

short period or sonication in an ultrasonic bath may be beneficial, as recommended by some

suppliers.[5]

Visual Inspection: Visually inspect the solution to ensure that the peptide has fully dissolved

and the solution is clear.

Protocol 2: Storage and Handling of Pep1-TGL Stock Solutions
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Proper storage is critical to maintain the stability and activity of the Pep1-TGL peptide.

Procedure:

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in sterile, low-

retention microcentrifuge tubes.[5]

Short-Term Storage: For use within one month, store the aliquots at -20°C.[5]

Long-Term Storage: For storage longer than one month, it is recommended to store the

aliquots at -80°C, where they can be kept for up to six months.[5]

Thawing: When ready to use, thaw an aliquot on ice. Avoid repeated freeze-thaw cycles of

the same aliquot.

Visualizations
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Caption: Workflow for the reconstitution and storage of Pep1-TGL.
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Caption: Pep1-TGL competitively inhibits the interaction between the GluA1 subunit of the

AMPA receptor and PDZ domain proteins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Practical Guide for the Reconstitution and Storage of
Pep1-TGL]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1151242#practical-guide-for-pep1-tgl-reconstitution-
and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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